Cas no 88723-02-8 (Lithium, (1-methyl-1,2-propadienyl)-)

Lithium, (1-methyl-1,2-propadienyl)- structure
88723-02-8 structure
Product Name:Lithium, (1-methyl-1,2-propadienyl)-
CAS No:88723-02-8
MF:C4H5Li
MW:60.0235011577606
CID:623169
PubChem ID:71319789
Update Time:2025-04-19

Lithium, (1-methyl-1,2-propadienyl)- Chemical and Physical Properties

Names and Identifiers

    • Lithium, (1-methyl-1,2-propadienyl)-
    • lithium,buta-1,2-diene
    • Lithium buta-2,3-dien-2-ide
    • 1-lithio-1-methylallene
    • DTXSID80749783
    • 88723-02-8
    • Inchi: 1S/C4H5.Li/c1-3-4-2;/h1H2,2H3;/q-1;+1
    • InChI Key: MXXMCOOHBQAOFT-UHFFFAOYSA-N
    • SMILES: C[C-]=C=C.[Li+]

Computed Properties

  • Exact Mass: 60.05512859g/mol
  • Monoisotopic Mass: 60.05512859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 41.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
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